Cas no 945759-04-6 (Isoquinoline-4-carboxylic acid hydrochloride)

• Product Name: Isoquinoline-4-carboxylic acid hydrochloride
• CAS No: 945759-04-6
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 1084403
• PubChem ID: 69116276
• Update Time: 2025-04-20

Isoquinoline-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isoquinoline-4-carboxylic acid hydrochloride
• 4-Isoquinolinecarboxylic acid hydrochloride (1:1)
• SCHEMBL4617820
• 945759-04-6

• Inchi： 1S/C10H7NO2.ClH/c12-10(13)9-6-11-5-7-3-1-2-4-8(7)9;/h1-6H,(H,12,13);1H
• InChI Key： RHODLTDBRVNRBS-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CN=CC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų